Cas no 2138029-54-4 (1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine)
1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine
- 2138029-54-4
- 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine
- EN300-1114269
-
- Inchi: 1S/C10H16N4O/c11-10-5-14(13-12-10)4-7-1-2-9-3-8(7)6-15-9/h5,7-9H,1-4,6,11H2
- InChI Key: LQTXCUFOJGKLTI-UHFFFAOYSA-N
- SMILES: O1CC2CC1CCC2CN1C=C(N)N=N1
Computed Properties
- Exact Mass: 208.13241115g/mol
- Monoisotopic Mass: 208.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66Ų
1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114269-0.05g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 0.05g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1114269-0.1g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 0.1g |
$1183.0 | 2023-10-27 | |
| Enamine | EN300-1114269-0.25g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 0.25g |
$1235.0 | 2023-10-27 | |
| Enamine | EN300-1114269-0.5g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 0.5g |
$1289.0 | 2023-10-27 | |
| Enamine | EN300-1114269-1.0g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 1g |
$1315.0 | 2023-06-09 | ||
| Enamine | EN300-1114269-2.5g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 2.5g |
$2631.0 | 2023-10-27 | |
| Enamine | EN300-1114269-5.0g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 5g |
$3812.0 | 2023-06-09 | ||
| Enamine | EN300-1114269-10.0g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 10g |
$5652.0 | 2023-06-09 | ||
| Enamine | EN300-1114269-1g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 1g |
$1343.0 | 2023-10-27 | |
| Enamine | EN300-1114269-5g |
1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine |
2138029-54-4 | 95% | 5g |
$3894.0 | 2023-10-27 |
1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine
Comprehensive Overview of 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine (CAS No. 2138029-54-4)
The compound 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine, identified by its CAS No. 2138029-54-4, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive 6-oxabicyclo[3.2.1]octane scaffold, coupled with the 1,2,3-triazol-4-amine moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.
In recent years, the demand for novel heterocyclic compounds like 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine has surged, driven by advancements in click chemistry and fragment-based drug design. This compound's triazole ring is a hallmark of modern medicinal chemistry, often utilized for its stability and versatility in forming hydrogen bonds. The 6-oxabicyclo[3.2.1]octane core further enhances its pharmacokinetic properties, making it a subject of intense study in drug optimization pipelines.
One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for CAS No. 2138029-54-4. The compound can be synthesized via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry, which ensures high yield and regioselectivity. Researchers are also exploring greener alternatives, such as metal-free click reactions, to align with the growing emphasis on sustainable chemistry. These methods are critical for scaling up production while minimizing environmental impact.
The pharmacological potential of 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine is another hot topic. Preliminary studies suggest its applicability in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier (BBB). This property is highly sought after in the treatment of neurodegenerative diseases, a field where small-molecule therapeutics are in high demand. Additionally, its triazole-amine functionality may serve as a hydrogen bond donor/acceptor, further expanding its utility in targeted drug delivery systems.
From a computational chemistry perspective, CAS No. 2138029-54-4 has been subjected to molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses to predict its binding affinities and optimize its drug-likeness. These in silico approaches are invaluable for reducing the time and cost associated with traditional drug discovery. The compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile is also under scrutiny, as it determines its viability as a lead compound.
In the context of industrial applications, 1-({6-oxabicyclo[3.2.1]octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine is being explored for its role in material science. Its rigid bicyclic framework and polar functional groups make it a potential candidate for designing advanced polymers and supramolecular assemblies. Such materials could find use in biodegradable plastics or drug-eluting coatings, addressing global concerns about environmental sustainability.
As the scientific community continues to unravel the mysteries of CAS No. 2138029-54-4, its multidisciplinary relevance becomes increasingly apparent. Whether in pharmaceuticals, materials engineering, or green chemistry, this compound exemplifies the convergence of innovation and practicality. Future research will likely focus on structure-activity relationships (SAR) and mechanistic studies to unlock its full potential, solidifying its place in the annals of chemical discovery.
2138029-54-4 (1-({6-oxabicyclo3.2.1octan-2-yl}methyl)-1H-1,2,3-triazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)